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Compound of Interest

Compound Name: (Rac)-O-Desmethylnaproxen-d3

Cat. No.: B3175639

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-O-Desmethylnaproxen-d3 is the deuterium-labeled form of O-Desmethylnaproxen, the
major Phase | metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID),
naproxen. Its primary application in research and drug development is as a stable isotope-
labeled internal standard for quantitative bioanalysis. The use of a deuterated internal standard
is crucial for correcting variations during sample preparation and analysis, thereby enhancing
the accuracy and precision of liquid chromatography-mass spectrometry (LC-MS/MS) methods.
This guide provides a comprehensive overview of the technical details, experimental protocols,
and relevant biological pathways associated with (Rac)-O-Desmethylnaproxen-d3.

Physicochemical Properties

The fundamental properties of (Rac)-O-Desmethylnaproxen-d3 are summarized in the table
below, alongside its non-deuterated counterpart for comparison.
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(Rac)-O-
Property O-Desmethylnaproxen
Desmethylnaproxen-d3

CAS Number 1122399-99-8 60756-73-2
Molecular Formula C13H9D303 C13H1203
Molecular Weight 219.25 g/mol 216.23 g/mol
Appearance Solid White solid
Melting Point Not reported 182-183 °C
Storage Temperature 2-8°C 2-8°C

Biological Significance and Metabolic Pathway

O-Desmethylnaproxen is the primary human metabolite of naproxen. The metabolic pathway
involves O-demethylation of naproxen, a reaction predominantly catalyzed by the cytochrome
P450 enzymes CYP2C9 and CYP1AZ2 in the liver. Following its formation, O-
Desmethylnaproxen undergoes further Phase Il metabolism, primarily through glucuronidation
and sulfation, to facilitate its excretion.

Below is a diagram illustrating the metabolic pathway of naproxen.
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Naproxen Metabolic Pathway
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LC-MS/MS Bioanalytical Workflow

Sample Preparation
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Mass Spectrometric Detection
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¢ To cite this document. BenchChem. [Technical Guide: (Rac)-O-Desmethylnaproxen-d3
(CAS: 1122399-99-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3175639#rac-0-desmethylnaproxen-d3-cas-number-
1122399-99-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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